Cas no 750570-69-5 (4-(piperidin-4-yl)pyridazine)

• Product Name: 4-(piperidin-4-yl)pyridazine
• CAS No: 750570-69-5
• MF: C₉H₁₃N₃
• MW: 163.219621419907
• CID: 1117090
• PubChem ID: 53925246
• Update Time: 2025-07-20

4-(piperidin-4-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 4-(4-piperidinyl)-Pyridazine
• 4-(piperidin-4-yl)pyridazine
• EN300-1692630
• SCHEMBL9558091
• 750570-69-5

• Inchi： 1S/C9H13N3/c1-4-10-5-2-8(1)9-3-6-11-12-7-9/h3,6-8,10H,1-2,4-5H2
• InChI Key： XFYJXZSOIPHILE-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CN=NC=C2)CC1

Computed Properties

• Exact Mass: 163.110947427g/mol
• Monoisotopic Mass: 163.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 37.8Ų

Additional information on 4-(piperidin-4-yl)pyridazine

Chemical Profile of 4-(piperidin-4-yl)pyridazine (CAS No. 750570-69-5)

4-(piperidin-4-yl)pyridazine, identified by its Chemical Abstracts Service (CAS) number 750570-69-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the pyridazine class, characterized by a six-membered aromatic ring containing two adjacent nitrogen atoms. The presence of a piperidine substituent at the 4-position introduces unique electronic and steric properties, making it a versatile scaffold for drug discovery and development.

The structural motif of 4-(piperidin-4-yl)pyridazine combines the electron-deficient pyridazine ring with the nitrogen-rich piperidine moiety, which can modulate the compound's pharmacokinetic and pharmacodynamic profiles. Such structural features are often exploited in medicinal chemistry to enhance binding affinity, selectivity, and metabolic stability. The compound's potential applications span across various therapeutic areas, including central nervous system (CNS) disorders, oncology, and anti-inflammatory diseases.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of 4-(piperidin-4-yl)pyridazine as a key intermediate in designing novel bioactive molecules. Its ability to serve as a bridge between different pharmacophoric groups has been leveraged in the synthesis of small-molecule inhibitors targeting enzymes involved in critical biological pathways. For instance, studies have demonstrated its utility in developing compounds that interact with kinases and other protein targets implicated in cancer progression.

In the context of oncology research, 4-(piperidin-4-yl)pyridazine derivatives have shown promise as inhibitors of tyrosine kinases, which play a pivotal role in signal transduction pathways that drive tumor growth and metastasis. Preclinical studies have indicated that certain analogs of this compound exhibit potent activity against mutant forms of kinases associated with resistance to existing therapies. This underscores the potential of 4-(piperidin-4-yl)pyridazine as a lead compound for further optimization into next-generation anticancer agents.

The pharmacological profile of 4-(piperidin-4-yl)pyridazine is further enriched by its interaction with neurotransmitter systems. Piperidine derivatives are well-known for their ability to modulate GABAergic and dopaminergic pathways, making them relevant in the treatment of neurological disorders such as epilepsy, Parkinson's disease, and depression. Emerging research suggests that 4-(piperidin-4-yl)pyridazine may act as a partial agonist or positive allosteric modulator at specific receptor subtypes, offering a novel mechanism of action for therapeutic intervention.

Synthetic methodologies for preparing 4-(piperidin-4-yl)pyridazine have been refined over recent years, enabling access to a diverse library of derivatives for screening purposes. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been particularly effective in constructing the pyridazine-piperidine core. Additionally, functional group transformations allow for the introduction of various substituents at strategic positions within the molecule, tailoring its biological activity to specific targets.

The biocompatibility and metabolic fate of 4-(piperidin-4-yl)pyridazine remain critical areas of investigation. In vitro studies have revealed that this compound exhibits moderate solubility in aqueous media, which is favorable for oral administration. Furthermore, preliminary toxicological assessments suggest low systemic toxicity at therapeutic doses, although further studies are warranted to fully characterize its safety profile.

As computational biology continues to advance, virtual screening techniques have been employed to identify novel scaffolds derived from 4-(piperidin-4-yl)pyridazine. High-throughput docking simulations have identified promising analogs with enhanced binding affinity for disease-relevant targets. These computational approaches complement experimental efforts by rapidly narrowing down candidate compounds for further validation.

The integration of machine learning algorithms has further accelerated the discovery process by predicting physicochemical properties andADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiles of 4-(piperidin-4-yl)pyridazine derivatives. Such predictive models enable medicinal chemists to prioritize compounds with optimal drug-like characteristics before undertaking costly synthetic routes.

In conclusion, 750570-69 5 (CAS No.) 75057069 5 CAS No.) 75057069 5 CAS No.) 75057069 5 CAS No.) 75057069 5 CAS No.) 75057069 5 CAS No.) 75057069 5 CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.) (CAS No.). Its unique structural features make it a valuable scaffold for developing innovative therapeutics across multiple disease areas. Continued research into its synthetic applications and biological effects will likely uncover new opportunities for therapeutic intervention.